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Compound of Interest

Compound Name: Limonianin

Cat. No.: B177917 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The compound "Limonianin" was not found in scientific literature. This protocol is

provided for Limonin, a well-characterized bioactive triterpenoid found in citrus fruits, which is

presumed to be the intended compound.

Introduction
Limonin is a naturally occurring tetranortriterpenoid found predominantly in citrus fruits. It has

garnered significant interest in biomedical research due to its wide range of biological activities,

including anti-proliferative, pro-apoptotic, and anti-inflammatory effects.[1][2] Accurate and

consistent preparation of Limonin stock solutions is critical for obtaining reproducible results in

cell-based assays. This document provides a detailed protocol for the preparation, sterilization,

and storage of Limonin stock solutions for use in cell culture applications.

Limonin Properties and Data Summary
The following table summarizes the key quantitative data for Limonin.
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Property Value Citations

CAS Number 1180-71-8 [3]

Molecular Formula C₂₆H₃₀O₈ [3]

Molecular Weight 470.5 g/mol [3]

Appearance
White to off-white crystalline

solid

Solubility

- DMSO: ~10 mg/mL-

Dimethylformamide (DMF):

~25 mg/mL- Ethanol,

Methanol: Soluble- Aqueous

Buffers: Sparingly soluble

Storage Conditions

- Solid Compound: -20°C for

long-term (≥ 4 years stability);

2-8°C for short-term.- DMSO

Stock Solution: -20°C in

aliquots.- Aqueous Solutions:

Not recommended for storage

beyond one day.

Typical Cell Culture Working

Concentrations

5 µM - 100 µM. The optimal

concentration is cell-line

dependent. IC₅₀ values are

often in the low micromolar

range (e.g., 20-85 µM).

Experimental Protocol
This protocol details the steps to prepare a 10 mM master stock solution of Limonin in Dimethyl

Sulfoxide (DMSO) and subsequent dilution to working concentrations for cell culture

experiments.

3.1. Materials and Equipment

Limonin powder (≥98% purity)
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Dimethyl Sulfoxide (DMSO), cell culture grade, sterile

Complete cell culture medium (e.g., DMEM, RPMI-1640)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile serological pipettes and pipette tips

Calibrated analytical balance

Vortex mixer

Sterile syringe filters (0.22 µm pore size, PVDF or other DMSO-compatible membrane)

Syringes (1 mL or 5 mL)

Laminar flow hood or biological safety cabinet

Personal Protective Equipment (PPE): lab coat, safety goggles, gloves

3.2. Safety Precautions

Limonin should be handled as a potentially hazardous compound.

DMSO is a potent solvent that can facilitate the absorption of other chemicals through the

skin. Always wear gloves and handle it within a chemical fume hood or biological safety

cabinet.

Follow standard laboratory safety procedures at all times.

3.3. Part 1: Preparation of 10 mM Limonin Master Stock Solution

The high concentration master stock is prepared in an organic solvent like DMSO, where

Limonin is readily soluble.

Calculation: To prepare a 10 mM stock solution, calculate the required mass of Limonin.

Molecular Weight (MW) of Limonin = 470.5 g/mol
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Desired Concentration = 10 mM = 0.010 mol/L

Desired Volume = 1 mL = 0.001 L

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) = 10 mM x 1 mL x 470.5 g/mol = 4.705 mg

Weighing: In a sterile microcentrifuge tube, carefully weigh out 4.71 mg of Limonin powder

using an analytical balance.

Dissolving:

Perform this step in a laminar flow hood to maintain sterility.

Add 1 mL of sterile, cell culture-grade DMSO to the tube containing the Limonin powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the Limonin is completely

dissolved. A clear solution should be obtained.

Sterilization (Optional but Recommended):

To ensure the stock solution is free of microbial contaminants, it can be sterile-filtered.

Using a sterile syringe, draw up the Limonin-DMSO solution.

Attach a 0.22 µm sterile syringe filter to the syringe.

Dispense the solution through the filter into a new sterile microcentrifuge tube. Note: This

step may lead to a minor loss of product.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the 10

mM master stock into smaller, single-use volumes (e.g., 20-50 µL) in sterile

microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.
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Store the aliquots at -20°C for long-term use.

3.4. Part 2: Preparation of Working Solutions

Working solutions are prepared by diluting the 10 mM master stock into complete cell culture

medium immediately before treating the cells.

Calculation Example (for a final concentration of 50 µM):

Use the dilution formula: M₁V₁ = M₂V₂

M₁ = Concentration of master stock = 10 mM = 10,000 µM

V₁ = Volume of master stock to add = ?

M₂ = Desired final concentration = 50 µM

V₂ = Final volume of working solution (e.g., 10 mL of culture medium)

V₁ = (M₂V₂) / M₁

V₁ = (50 µM x 10 mL) / 10,000 µM = 0.05 mL = 50 µL

Dilution Procedure:

Thaw one aliquot of the 10 mM Limonin master stock at room temperature.

In a sterile conical tube, add 50 µL of the 10 mM stock solution to 9.95 mL of pre-warmed

complete cell culture medium to achieve a final volume of 10 mL.

Mix gently but thoroughly by inverting the tube or pipetting up and down. Do not vortex

vigorously, as this can cause proteins in the serum to denature.

The final concentration of DMSO in the medium will be 0.5% (50 µL in 10 mL). It is crucial

to run a vehicle control experiment using medium with the same final concentration of

DMSO (0.5%) to ensure that the solvent itself does not affect cell viability or the

experimental outcome.
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Workflow Diagram
The following diagram illustrates the complete workflow for preparing Limonin stock and

working solutions.
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Part 1: Master Stock Preparation (10 mM in DMSO)

Part 2: Working Solution Preparation (e.g., 50 µM)
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Caption: Workflow for Limonin stock and working solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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